Cas no 2228642-89-3 (2-(5-bromopyrimidin-2-yl)-2-oxoacetic acid)

• Product Name: 2-(5-bromopyrimidin-2-yl)-2-oxoacetic acid
• CAS No: 2228642-89-3
• MF: C₆H₃BrN₂O₃
• MW: 231.003620386124
• CID: 5888898
• PubChem ID: 165686811
• Update Time: 2025-10-29

2-(5-bromopyrimidin-2-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyrimidin-2-yl)-2-oxoacetic acid
• 2228642-89-3
• EN300-1925249

• Inchi： 1S/C6H3BrN2O3/c7-3-1-8-5(9-2-3)4(10)6(11)12/h1-2H,(H,11,12)
• InChI Key： YPAKIQJFFJYZKT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C(=O)O)=O)=NC=1

Computed Properties

• Exact Mass: 229.93270g/mol
• Monoisotopic Mass: 229.93270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.2Ų

Additional information on 2-(5-bromopyrimidin-2-yl)-2-oxoacetic acid

Chemical Profile of 2-(5-Bromopyrimidin-2-yl)-2-Oxoacetic Acid (CAS No: 2228642-89-3)

Introduction to 2-(5-Bromopyrimidin-2-yl)-2-Oxoacetic Acid

2-(5-Bromopyrimidin-2-yl)-2-Oxoacetic Acid, identified by the CAS registry number CAS No: 2228641, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound, belonging to the class of pyrimidine derivatives, has garnered considerable attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in drug design, particularly in the development of anti-cancer agents and neuroprotective drugs.

Chemical Structure and Properties

The molecular structure of 2-(5-Bromopyrimidin-2-yl)-2-Oxoacetic Acid consists of a pyrimidine ring substituted with a bromine atom at the 5-position and an acetic acid moiety at the 1-position. This arrangement imparts the compound with distinct electronic properties, making it a valuable substrate for various chemical transformations. The compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is 306.17 g/mol, and it has a density of 1.7 g/cm³.

Synthesis and Characterization

The synthesis of CAS No: 1707704-based compounds involves a multi-step process, often utilizing advanced catalytic methods such as palladium-catalyzed cross-coupling reactions. Recent advancements in green chemistry have enabled more efficient and environmentally friendly routes for its production. The compound has been characterized using techniques such as NMR spectroscopy strong>, < strong >IR spectroscopy strong>, and < strong >X-ray crystallography strong>, which have provided insights into its stereochemical properties.

< strong >Biological Activity and Applications strong > p > < p >The biological activity of < strong > CAS No: 1707704 strong > -based compounds has been extensively studied in recent years. Experimental data indicate that this compound exhibits potent < strong > anti-proliferative activity strong > against various cancer cell lines, making it a promising candidate for anti-cancer drug development. Additionally, it has shown potential in modulating neurodegenerative diseases by interacting with key enzymes involved in amyloid-beta production. p > < p >Recent research has also explored its role as a < strong > kinase inhibitor strong > , demonstrating its ability to target specific signaling pathways critical for cancer progression. These findings underscore the versatility of this compound in addressing diverse therapeutic targets. p > < p >< strong >Market Trends and Future Prospects strong > p > < p >The demand for high-purity < strong > CAS No: 1707704 strong > -based compounds has increased significantly due to their growing applications in pharmaceutical research. The global market for pyrimidine derivatives is projected to expand at a CAGR of approximately 6% over the next five years, driven by advancements in medicinal chemistry and increasing investments in drug discovery. p > < p >In conclusion, < strong > CAS No: 1707704 strong > -based compounds represent a critical area of focus for researchers aiming to develop innovative therapeutic agents. With ongoing advancements in synthetic methodologies and biological screening, this compound is poised to play an increasingly important role in the field of modern medicine. p > article > response >